N-(4,5-dimethylthiazol-2-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide

• IUPAC Name: N-(4,5-dimethyl-1,3-thiazol-2-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide
• InChI: InChI=1S/C12H14N4O2S/c1-7-8(2)19-12(14-7)15-10(17)9-6-13-16-4-3-5-18-11(9)16/h6H,3-5H2,1-2H3,(H,14,15,17)
• InChI Key: TUAHRIDTMAVRRY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(SC(=N1)NC(=O)C2=C3N(CCCO3)N=C2)C
• Molecular Formula: C12H14N4O2S
• Molecular Weight: 278.33 g/mol

Description

N-(4,5-dimethylthiazol-2-yl)-6,7-dihydro-5H-pyrazolo[5,1-b][1,3]oxazine-3-carboxamide is a useful research compound. Its molecular formula is C12H14N4O2S and its molecular weight is 278.33. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The solubility of this chemical has been described as soluble. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Synthetic Chemistry and Mechanism Insights

A study explored the reaction mechanisms involving ethyl 4-(chloromethyl)pyrazolo[5,1-c][1,2,4]triazine-3-carboxylates with thiourea, showcasing an ANRORC rearrangement followed by N-formylation to produce specific formamides, confirmed by X-ray analysis (Ledenyova et al., 2018).

Antimicrobial and Antibacterial Activities

Research into antimicrobial activities has led to the design and synthesis of novel analogs displaying significant antibacterial activity, particularly against strains like Staphylococcus aureus and Bacillus subtilis (Palkar et al., 2017). Another study synthesized new heterocycles incorporating antipyrine moiety, evaluating them for antimicrobial properties with promising outcomes (Bondock et al., 2008).

Anticancer and Antioxidant Properties

Derivatives have been assessed for their anticancer activities , with some compounds showing potent inhibitory effects against cancer cell lines, such as the MCF-7 human breast adenocarcinoma cell line (Abdellatif et al., 2014). Additionally, novel N-substituted benzyl/phenyl derivatives demonstrated antioxidant activities , indicating their potential as a basis for further biological activity developments (Ahmad et al., 2012).

Photosynthetic Electron Transport Inhibition

A comprehensive study on pyrazole derivatives as inhibitors of photosynthetic electron transport revealed that some compounds exhibit inhibitory properties comparable to commercial herbicides, with potential applications in agricultural chemistry (Vicentini et al., 2005).